Cas no 827029-48-1 (Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester)
827029-48-1 structure
Product Name:Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
CAS No:827029-48-1
MF:C27H48O2
MW:404.668828964233
CID:686305
PubChem ID:71417775
Update Time:2025-04-19
Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
- 3,7,11-trimethyldodeca-2,6,10-trienyl dodecanoate
- 827029-48-1
- 3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YL DODECANOATE
- farnesyl laurate
- DTXSID10837107
-
- Inchi: 1S/C27H48O2/c1-6-7-8-9-10-11-12-13-14-21-27(28)29-23-22-26(5)20-16-19-25(4)18-15-17-24(2)3/h17,19,22H,6-16,18,20-21,23H2,1-5H3
- InChI Key: APTQJZOTWYEACL-UHFFFAOYSA-N
- SMILES: O(CC=C(C)CCC=C(C)CC/C=C(\C)/C)C(CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 404.365430770g/mol
- Monoisotopic Mass: 404.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 19
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 10.5
- Topological Polar Surface Area: 26.3Ų
Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
827029-48-1 (Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester) Related Products
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